Cas no 1186234-47-8 (3-(1,1'-Biphenyl-4-yloxy)azetidine Hydrochloride)

• Product Name: 3-(1,1'-Biphenyl-4-yloxy)azetidine Hydrochloride
• CAS No: 1186234-47-8
• MF: C₁₅H₁₆ClNO
• MW: 261.746643066406
• CID: 3047338
• PubChem ID: 66710170
• Update Time: 2024-11-06

3-(1,1'-Biphenyl-4-yloxy)azetidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-([1,1'-Biphenyl]-4-yloxy)azetidine hydrochloride
• 3-(biphenyl-4-yloxy)azetidine hydrochloride
• 1186234-47-8
• 3-(4-phenylphenoxy)azetidine;hydrochloride
• CS-0269819
• SCHEMBL517553
• 3-(1,1'-biphenyl-4-yloxy)azetidine hydrochloride
• CVNOVPANGOZXQW-UHFFFAOYSA-N
• 3-(1,1'-Biphenyl-4-yloxy)azetidine Hydrochloride

• Inchi： 1S/C15H15NO.ClH/c1-2-4-12(5-3-1)13-6-8-14(9-7-13)17-15-10-16-11-15;/h1-9,15-16H,10-11H2;1H
• InChI Key： CVNOVPANGOZXQW-UHFFFAOYSA-N
• SMILES： O(C1CNC1)C1C=CC(C2C=CC=CC=2)=CC=1.Cl

Computed Properties

• Exact Mass: 261.0920418g/mol
• Monoisotopic Mass: 261.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų